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Compound of Interest

Compound Name: PF-06446846 hydrochloride

Cat. No.: B609985

For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-06446846 hydrochloride is a potent and selective small molecule inhibitor of Proprotein
Convertase Subtilisin/Kexin type 9 (PCSK?9) translation.[1][2][3] It exerts its effect by inducing
ribosomal stalling specifically during the translation of PCSK9 mRNA, leading to reduced levels
of circulating PCSK9 and consequently, lower LDL-cholesterol.[3][4] This document provides
detailed protocols for the preparation of PF-06446846 hydrochloride stock solutions in DMSO
for use in in vitro research applications. Adherence to these guidelines is crucial for ensuring
solution integrity, concentration accuracy, and experimental reproducibility.

Physicochemical and Biological Properties

A summary of the key properties of PF-06446846 hydrochloride is presented below.
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Property Value Source
Synonyms PF-846, PF-06446846 HCI [5]
Molecular Formula C22H21CI2N7O [2]
Molecular Weight 470.36 g/mol [2]

CAS Number 1632250-50-0 [2][6]
Appearance Solid powder [2]
Purity >98% [2][6]

Mechanism of Action

Inhibits PCSK9 translation by
stalling ribosomes.[1][3][4]

[11(31[4]

ICso

0.3 uM in Huh? cells for
PCSK9 secretion inhibition.[5]

[6]

[5](6]

Solubility in DMSO

The solubility of PF-06446846 hydrochloride in DMSO has been reported with some
variability. It is crucial to use fresh, anhydrous DMSO to achieve optimal dissolution, as

moisture can reduce solubility.[5][7]

Reported Solubility
in DMSO

Molar
Concentration

Notes

Source

(approx.)
0.1-1 mg/mL 0.21-2.13 mM Slightly soluble. [6]
10 mM 4.7 mg/mL [8]
87 mg/mL 185 mM Use fresh DMSO. [7]
94 mg/mL 199.85 mM Use fresh DMSO. [5]
May require
100 mg/mL 212.61 mM sonication and 9]

warming to 60°C.
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Experimental Protocols
Materials and Equipment

PF-06446846 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSOQO), molecular biology grade
Sterile, amber glass vials or polypropylene microcentrifuge tubes
Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Water bath or heat block (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparation of a 10 mM PF-06446846
Hydrochloride Stock Solution in DMSO

This protocol provides a reliable method for preparing a commonly used 10 mM stock solution.

Pre-weighing Preparation: Before opening, bring the vial of PF-06446846 hydrochloride to
room temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of PF-06446846 hydrochloride powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 4.70 mg.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder. To continue the example, add 1 mL of DMSO to the 4.70 mg of powder.

Dissolution:

o Cap the vial tightly and vortex thoroughly for 1-2 minutes.
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o Visually inspect the solution for any undissolved particles.
o If particles remain, sonicate the solution for 5-10 minutes.

o If necessary, warm the solution to 37-60°C for a short period to aid dissolution, followed by
vortexing.[9] Caution: Avoid excessive heating, which may degrade the compound.

» Final Check: Once fully dissolved, the solution should be clear and free of particulates.
» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile, amber vials or polypropylene tubes.[5][7]

o Store the stock solution aliquots at -20°C for long-term storage (months to years) or at
-80°C for extended stability (up to one year in solvent).[2][5][7] For short-term storage
(days to weeks), 4°C is acceptable.[2]

Safety Precautions

» PF-06446846 hydrochloride should be handled as a hazardous material.[6]

Always wear appropriate PPE, including gloves, safety glasses, and a lab coat.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of the powder and contact with skin and eyes.[6]

Consult the Safety Data Sheet (SDS) for complete safety information before use.

Visualizations
Signaling Pathway of PF-06446846 Action
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Caption: Mechanism of action for PF-06446846 hydrochloride.

Experimental Workflow for Stock Solution Preparation

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b609985?utm_src=pdf-body-img
https://www.benchchem.com/product/b609985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Weigh PF-06446846 HCI

!

Add Anhydrous DMSO

!

Vortex to Dissolve

Check for Particulates

Fully rticles
Dissolved Priesent

Aliquot into Single-Use Vials Sonicate / Warm (optional)

!

Store at -20°C or -80°C

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b609985?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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